2-[[3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-(3,4-difluorophenyl)-N,N-dimethylethanamine

• Molecular Formula: C22H19F4N5O2
• Molecular Weight: 461.4 g/mol
• IUPAC Name: 2-[[3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-(3,4-difluorophenyl)-N,N-dimethylethanamine
• InChI: InChI=1S/C22H19F4N5O2/c1-30(2)18(14-5-8-16(23)17(24)9-14)12-32-20-11-27-10-19-28-29-21(31(19)20)13-3-6-15(7-4-13)33-22(25)26/h3-11,18,22H,12H2,1-2H3
• InChI Key: PMIWBIXSAYKRGF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(COC1=CN=CC2=NN=C(N12)C3=CC=C(C=C3)OC(F)F)C4=CC(=C(C=C4)F)F

Description

MMV897763 is a promising compound in the field of medicinal chemistry, particularly in the fight against malaria. It is part of a series of compounds developed to target the Plasmodium falciparum parasite, which is responsible for the most severe form of malaria. This compound has shown significant potential due to its high potency and favorable pharmacokinetic properties .

Preparation Methods

The synthesis of MMV897763 involves several steps, starting with the preparation of key intermediates. The synthetic route typically includes the formation of a dimethylamine derivative, followed by a series of reactions to introduce the necessary functional groups. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity .

Industrial production methods for MMV897763 are still under development, but they aim to optimize the synthesis process to make it more cost-effective and scalable. This involves refining the reaction conditions, improving the efficiency of the purification steps, and minimizing the use of hazardous reagents .

Chemical Reactions Analysis

MMV897763 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

MMV897763 has been extensively studied for its potential in treating malaria. It has shown high efficacy in vitro against Plasmodium falciparum, making it a valuable candidate for further development. Additionally, its favorable pharmacokinetic profile suggests that it could be effective in vivo, providing a potential single-dose cure for malaria .

Beyond its antimalarial properties, MMV897763 is also being explored for its potential in other areas of medicine. Researchers are investigating its effects on other parasitic diseases and its potential as a lead compound for developing new drugs .

Mechanism of Action

The mechanism of action of MMV897763 involves targeting specific proteins within the Plasmodium falciparum parasite. It interferes with intracellular trafficking, lipid utilization, and endocytosis, which are critical processes for the parasite’s survival. By disrupting these pathways, MMV897763 effectively kills the parasite and prevents it from replicating .

Comparison with Similar Compounds

MMV897763 is unique compared to other similar compounds due to its high potency and favorable pharmacokinetic properties. Similar compounds in the same series include MMV672687 and MMV670437, which also target Plasmodium falciparum but may have different efficacy and stability profiles . The uniqueness of MMV897763 lies in its ability to maintain high activity even when certain functional groups are modified, making it a versatile candidate for drug development .